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Compound of Interest

Compound Name: Tropic acid

Cat. No.: B127719 Get Quote

An In-depth Technical Guide on the Physical Constants of Tropic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical constants of

tropic acid, a vital precursor in the synthesis of several pharmaceuticals. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

data, experimental methodologies, and visual representations of key processes.

Core Physical and Chemical Properties
Tropic acid, chemically known as 3-hydroxy-2-phenylpropanoic acid, is a chiral molecule

existing as two enantiomers, (R)-tropic acid and (S)-tropic acid, and as a racemic mixture,

(±)-tropic acid.[1] Its physical properties are crucial for its synthesis, purification, and

formulation into active pharmaceutical ingredients.

Data Presentation
The quantitative physical data for the different forms of tropic acid are summarized in the

tables below for easy comparison.

Table 1: General Physical Constants of Tropic Acid
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Property Value Reference(s)

IUPAC Name
3-Hydroxy-2-phenylpropanoic

acid
[1]

Molecular Formula C₉H₁₀O₃ [1]

Molar Mass 166.176 g·mol⁻¹ [1]

Appearance
White to off-white crystalline

solid
[2]

Table 2: Melting Points of Tropic Acid Isomers

Isomer Melting Point (°C) Reference(s)

(±)-Tropic Acid (racemic) 115 - 118 [1][3]

(S)-(-)-Tropic Acid 126 - 127 [4]

(R)-(+)-Tropic Acid 107 [5]

Table 3: Solubility and Acidity of Tropic Acid

Property Value Conditions Reference(s)

Water Solubility 20 g/L at 20°C [3][6]

Molar Solubility in

Water
~0.12 mol/L at 20°C [5]

Solubility in other

solvents

Soluble in methanol,

ethanol, and ether.
- [6][7]

pKa 3.53 at 25°C [8]

Experimental Protocols
Detailed methodologies for determining the key physical constants of tropic acid are outlined

below. These protocols are standard in pharmaceutical and chemical research.
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Melting Point Determination (Capillary Method)
This method is widely used to determine the melting point of a crystalline solid.

Materials:

Melting point apparatus (e.g., DigiMelt)

Capillary tubes (sealed at one end)

Tropic acid sample (finely powdered)

Mortar and pestle (optional, for grinding crystals)

Thermometer

Procedure:

Sample Preparation: A small amount of the dry tropic acid sample is placed on a clean, dry

surface. The open end of a capillary tube is pushed into the sample. The tube is then

inverted and tapped gently to pack the sample into the sealed end. The packed sample

should be 2-3 mm high.[3][9]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[10]

Approximate Melting Point Determination: A rapid heating rate (10-20 °C/minute) is used to

get an approximate melting range.[9]

Accurate Melting Point Determination: A new sample is prepared. The apparatus is heated to

a temperature about 20 °C below the approximate melting point. The heating rate is then

slowed to 1-2 °C/minute.[11]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range.[10]

Aqueous Solubility Determination (Shake-Flask Method)
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The shake-flask method is the gold standard for determining the thermodynamic solubility of a

compound.[12]

Materials:

Tropic acid sample

Distilled water (or other relevant aqueous buffer)

Small vials with screw caps

Thermostatic shaker bath

Analytical balance

pH meter

Centrifuge

High-Performance Liquid Chromatography (HPLC) system

Procedure:

Sample Preparation: An excess amount of tropic acid is added to a vial containing a known

volume of the aqueous solvent. This ensures that a saturated solution is formed in

equilibrium with the solid.[12][13]

Equilibration: The vials are sealed and placed in a thermostatic shaker bath set to a constant

temperature (e.g., 25 °C or 37 °C) and agitated for a sufficient period (e.g., 24-48 hours) to

reach equilibrium.[13]

Phase Separation: After equilibration, the samples are allowed to stand to let the excess

solid settle. The supernatant is then carefully removed and centrifuged to separate any

remaining solid particles.[5]

Analysis: The concentration of tropic acid in the clear supernatant is determined using a

validated analytical method, such as HPLC with UV detection.[14] A calibration curve with

known concentrations of tropic acid is used for quantification.[13]
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pH Measurement: The pH of the saturated solution is measured, as the solubility of ionizable

compounds like tropic acid is pH-dependent.[12]

pKa Determination (Potentiometric Titration)
Potentiometric titration is a precise method for determining the pKa of an acid.[6]

Materials:

Tropic acid sample

Standardized solution of a strong base (e.g., 0.1 M NaOH)

pH meter with a combination electrode

Buret

Beaker

Magnetic stirrer and stir bar

Procedure:

Sample Preparation: A known amount of tropic acid is dissolved in a known volume of

deionized water.

Titration Setup: The beaker containing the tropic acid solution is placed on a magnetic

stirrer, and the pH electrode is immersed in the solution. The buret is filled with the

standardized NaOH solution.

Titration: The NaOH solution is added in small, known increments to the tropic acid solution.

After each addition, the solution is stirred, and the pH is recorded.[15]

Data Analysis: A titration curve is generated by plotting the pH versus the volume of NaOH

added. The equivalence point is the point of steepest inflection on the curve. The half-

equivalence point (where half of the acid has been neutralized) corresponds to the pH at

which pH = pKa.[15]
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Mandatory Visualizations
Experimental Workflow: Melting Point Determination

Sample Preparation:
Grind and pack tropic acid into a capillary tube

Place capillary tube in melting point apparatus

Rapid Heating:
Determine approximate melting range (10-20 °C/min)

Slow Heating:
Heat to ~20°C below approx. MP, then 1-2 °C/min

Observation:
Record temperature at first liquid drop and final crystal melt

Record Melting Point Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Logical Relationship: Tropic Acid in the Synthesis and
Action of Atropine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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